3-methyl-4-(4-nitrobenzenesulfonyl)-1-phenyl-1H-pyrazol-5-yl 4-chlorobenzoate

• IUPAC Name: [5-methyl-4-(4-nitrophenyl)sulfonyl-2-phenylpyrazol-3-yl] 4-chlorobenzoate
• InChI: InChI=1S/C23H16ClN3O6S/c1-15-21(34(31,32)20-13-11-19(12-14-20)27(29)30)22(26(25-15)18-5-3-2-4-6-18)33-23(28)16-7-9-17(24)10-8-16/h2-14H,1H3
• InChI Key: FLQKERVVAFLAMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1S(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-])OC(=O)C3=CC=C(C=C3)Cl)C4=CC=CC=C4
• Molecular Formula: C23H16ClN3O6S
• Molecular Weight: 497.9 g/mol
• CAS No.: 851093-80-6

Description

The compound is a complex organic molecule that likely contains a pyrazole ring (a five-membered ring with three carbon atoms and two nitrogen atoms) and benzoate groups (derived from benzoic acid). The molecule also contains nitro (NO2) and sulfonyl (SO2) functional groups.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups and a heterocyclic ring. These features could result in a variety of intermolecular interactions that could affect the compound’s properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Factors like polarity, molecular weight, and functional groups all play a role. For example, the nitro group is highly polar, which could affect the compound’s solubility and reactivity.

Mechanism of Action

The mechanism of action of a compound depends on its intended use, such as whether it’s designed to act as a pharmaceutical, a catalyst, a polymer, etc. Without this information, it’s difficult to speculate on the mechanism of action.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. These could range from medicinal chemistry if the compound has biological activity, to materials science if the compound has unique physical properties.